2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone

• IUPAC Name: 2-[1-benzyl-5-(4-bromophenyl)imidazol-2-yl]sulfanyl-1-piperidin-1-ylethanone
• InChI: InChI=1S/C23H24BrN3OS/c24-20-11-9-19(10-12-20)21-15-25-23(27(21)16-18-7-3-1-4-8-18)29-17-22(28)26-13-5-2-6-14-26/h1,3-4,7-12,15H,2,5-6,13-14,16-17H2
• InChI Key: LZGSPXBJBUAAJN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=NC=C(N2CC3=CC=CC=C3)C4=CC=C(C=C4)Br
• Molecular Formula: C23H24BrN3OS
• Molecular Weight: 470.4 g/mol

Description

Molecular Structure Analysis

The molecular weight of this compound is 470.43. For more detailed structural analysis, techniques such as HRMS, IR, 1H, and 13C NMR experiments are typically used.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• A series of novel compounds related to 2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone have been synthesized and evaluated for antibacterial and antifungal activity against clinical isolates of both Gram-positive and Gram-negative bacteria. Some of these compounds showed activity comparable to standard antibiotics like Streptomycin and Benzyl penicillin, as well as against fluconazole-resistant strains (Reddy & Reddy, 2010).

Anti-HIV Activity

• Derivatives of 2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone have been explored for their potential as non-nucleoside reverse transcriptase inhibitors in anti-HIV treatments. These compounds have been evaluated in vitro for their effectiveness against HIV-1 and HIV-2 in MT-4 cells (Al-Masoudi et al., 2007).

Catalytic Applications

• Research into Ruthenium(II)-NNN pincer complexes, which include derivatives of 2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone, has demonstrated their use in facilitating the coupling of aromatic diamines and alcohols to form 1H-benzo[d]imidazoles. This process, which liberates H2, is significant in the field of catalytic chemistry (Li et al., 2018).

Heme Oxygenase Inhibition

• Certain derivatives of 2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone have been identified as potential inhibitors of heme oxygenases (HO-1 and HO-2). These inhibitors are explored for their therapeutic applications, including the treatment of various diseases where heme oxygenase activity plays a role (Roman et al., 2010).

Antibacterial and Antifungal Activities

• Azole-containing derivatives of 2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone have been synthesized and shown to possess moderate to significant antibacterial and antifungal activities. Some compounds within this group have demonstrated broad-spectrum antimicrobial efficacy, comparable to standard drugs like chloramphenicol and fluconazole (Gan et al., 2010).